Cas no 68223-08-5 ((2S)-2-{(benzyloxy)carbonylamino}-6-acetamidohexanoic acid)

(2S)-2-{(benzyloxy)carbonylamino}-6-acetamidohexanoic acid structure
68223-08-5 structure
Product Name:(2S)-2-{(benzyloxy)carbonylamino}-6-acetamidohexanoic acid
CAS No:68223-08-5
MF:C16H22N2O5
MW:322.356284618378
CID:3462864
PubChem ID:44721330
Update Time:2025-04-21

(2S)-2-{(benzyloxy)carbonylamino}-6-acetamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

    • LYSINE, N6-ACETYL-N2-[(PHENYLMETHOXY)CARBONYL]-
    • NLEKRIPRBRHEPC-AWEZNQCLSA-N
    • Z-Lys(Ac)-OH
    • N6-acetyl-N2-[(phenylmethoxy)carbonyl]-L-lysine
    • Cbz-Lys(Ac)-OH
    • (2S)-2-{(benzyloxy)carbonylamino}-6-acetamidohexanoic acid
    • (S)-6-Acetamido-2-(((benzyloxy)carbonyl)amino)hexanoic acid
    • 68223-08-5
    • EN300-18647955
    • (2S)-2-{[(benzyloxy)carbonyl]amino}-6-acetamidohexanoic acid
    • Inchi: 1S/C16H22N2O5/c1-12(19)17-10-6-5-9-14(15(20)21)18-16(22)23-11-13-7-3-2-4-8-13/h2-4,7-8,14H,5-6,9-11H2,1H3,(H,17,19)(H,18,22)(H,20,21)/t14-/m0/s1
    • InChI Key: NLEKRIPRBRHEPC-AWEZNQCLSA-N
    • SMILES: C(O)(=O)[C@H](CCCCNC(C)=O)NC(OCC1=CC=CC=C1)=O

Computed Properties

  • Exact Mass: 322.15287181Da
  • Monoisotopic Mass: 322.15287181Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 105Ų

(2S)-2-{(benzyloxy)carbonylamino}-6-acetamidohexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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68223-08-5
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Enamine
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